Cas no 1251687-91-8 (1-(2-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine)

• Product Name: 1-(2-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine
• CAS No: 1251687-91-8
• MF: C₂₄H₂₀ClFN₆O
• MW: 462.906606674194
• CID: 5435103
• PubChem ID: 49673494
• Update Time: 2025-06-09

1-(2-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• (4-(2-chlorophenyl)piperazin-1-yl)(1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methanone
• 1-(2-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine
• 1251687-91-8
• F3222-4980
• 7-(2,3-dihydro-1H-inden-5-yl)-2-(2,5-dimethylphenyl)imidazo[1,2-a]pyrazin-8(7H)-one
• AKOS021978398
• [4-(2-chlorophenyl)piperazin-1-yl]-[1-(4-fluorophenyl)-5-pyridin-4-yltriazol-4-yl]methanone
• [4-(2-Chlorophenyl)-1-piperazinyl][1-(4-fluorophenyl)-5-(4-pyridinyl)-1H-1,2,3-triazol-4-yl]methanone

• Inchi： 1S/C24H20ClFN6O/c25-20-3-1-2-4-21(20)30-13-15-31(16-14-30)24(33)22-23(17-9-11-27-12-10-17)32(29-28-22)19-7-5-18(26)6-8-19/h1-12H,13-16H2
• InChI Key： DBAZSMKJILSYBW-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2Cl)CC1)(C1=C(C2C=CN=CC=2)N(C2=CC=C(F)C=C2)N=N1)=O

Computed Properties

• Exact Mass: 462.1371151g/mol
• Monoisotopic Mass: 462.1371151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 688.2±65.0 °C(Predicted)
• pka: 3.34±0.10(Predicted)

Additional information on 1-(2-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine

Comprehensive Analysis of 1-(2-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine (CAS No. 1251687-91-8)

The compound 1-(2-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine (CAS No. 1251687-91-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a piperazine core linked to a 1,2,3-triazole moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and inflammatory diseases, given its unique binding affinity to specific receptors.

One of the most searched questions in the field is: "What are the therapeutic applications of 1,2,3-triazole derivatives?" This compound, with its triazole and piperazine components, exemplifies the versatility of such derivatives. Recent studies highlight its role in modulating neurotransmitter activity, which aligns with the growing demand for novel treatments for conditions like anxiety and depression. Additionally, its fluorophenyl and chlorophenyl substituents contribute to its metabolic stability, a critical factor in drug development.

From a synthetic chemistry perspective, the 1,2,3-triazole-4-carbonyl group in this compound is a hotspot for click chemistry applications. This aligns with the trending topic of "green chemistry", as researchers seek efficient and environmentally friendly synthesis methods. The compound's pyridin-4-yl moiety further enhances its potential as a ligand in catalytic processes, a subject frequently explored in organometallic chemistry forums.

Another area of interest is the compound's pharmacokinetic profile. Users often search for "How do halogenated compounds improve drug bioavailability?" The presence of both fluorine and chlorine atoms in this molecule suggests enhanced membrane permeability and resistance to enzymatic degradation. These properties are crucial for oral drug formulations, a key focus in modern pharmaceutical innovation.

In the context of computational chemistry, this compound serves as a valuable model for molecular docking studies. Its rigid triazole ring and flexible piperazine tail make it an ideal subject for investigating protein-ligand interactions. This is particularly relevant given the rising popularity of AI-driven drug design, where such compounds are used to train machine learning algorithms for virtual screening.

The compound's CAS No. 1251687-91-8 is frequently queried in chemical databases, reflecting its importance in academic research and industrial applications. Its synthesis, while challenging, offers opportunities for developing new heterocyclic chemistry methodologies. Researchers are also exploring its potential as a fluorescence probe, leveraging its aromatic systems for bioimaging applications.

Environmental scientists are increasingly interested in the biodegradation pathways of such complex molecules. Questions like "Are triazole derivatives environmentally persistent?" are common, driving studies on this compound's ecotoxicological impact. Its structural features suggest potential for microbial degradation, a critical consideration in sustainable chemistry initiatives.

In summary, 1-(2-chlorophenyl)-4-[1-(4-fluorophenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carbonyl]piperazine represents a multifaceted research tool with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique combination of halogenated aromatics, nitrogen-rich heterocycles, and carbonyl functionality makes it a subject of enduring scientific fascination.